5-fluoro-N-(4-fluorooxolan-3-yl)-N-methylpyridin-2-amine

• IUPAC Name: 5-fluoro-N-(4-fluorooxolan-3-yl)-N-methylpyridin-2-amine
• InChI: InChI=1S/C10H12F2N2O/c1-14(9-6-15-5-8(9)12)10-3-2-7(11)4-13-10/h2-4,8-9H,5-6H2,1H3
• InChI Key: GDOMTEZOGONIND-UHFFFAOYSA-N
• Canonical SMILES: CN(C1COCC1F)C2=NC=C(C=C2)F
• Molecular Formula: C10H12F2N2O
• Molecular Weight: 214.21 g/mol

Description

5-fluoro-N-(4-fluorooxolan-3-yl)-N-methylpyridin-2-amine, also known as 5F-MN-24, is a synthetic cannabinoid that belongs to the indole-3-carboxamide family. It was first identified in 2014 and has been used as a research chemical ever since.

Mechanism of Action

5-fluoro-N-(4-fluorooxolan-3-yl)-N-methylpyridin-2-amine acts as a full agonist of the CB1 receptor, which is primarily found in the brain and central nervous system. When it binds to this receptor, it activates a signaling cascade that leads to the release of neurotransmitters such as dopamine and serotonin. This can result in a range of effects, including euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-fluoro-N-(4-fluorooxolan-3-yl)-N-methylpyridin-2-amine are similar to those of other synthetic cannabinoids. It has been shown to induce a range of effects, including tachycardia, hypertension, hyperthermia, and respiratory depression. It can also cause cognitive impairment, memory loss, and psychosis. Long-term use of synthetic cannabinoids has been associated with a range of adverse health effects, including kidney damage, liver damage, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-fluoro-N-(4-fluorooxolan-3-yl)-N-methylpyridin-2-amine in lab experiments is its potency and selectivity for the CB1 receptor. This makes it a useful tool for studying the effects of synthetic cannabinoids on the central nervous system. However, one of the limitations of using 5-fluoro-N-(4-fluorooxolan-3-yl)-N-methylpyridin-2-amine is its potential for inducing adverse health effects in animal models. This can make it difficult to interpret the results of experiments and can limit its usefulness as a research tool.

Future Directions

There are several future directions for research on 5-fluoro-N-(4-fluorooxolan-3-yl)-N-methylpyridin-2-amine. One area of interest is the development of new synthetic cannabinoids that have a higher selectivity for the CB1 receptor and a lower potential for inducing adverse health effects. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the brain and other organs. This could help to identify potential health risks associated with the use of these compounds and inform public health policies related to their use. Finally, there is a need for further research on the potential therapeutic applications of synthetic cannabinoids, including their use in the treatment of pain, anxiety, and other medical conditions.

Synthesis Methods

The synthesis method of 5-fluoro-N-(4-fluorooxolan-3-yl)-N-methylpyridin-2-amine involves the reaction of 5-fluoro-2-nitroaniline with 4-fluorooxalyl chloride in the presence of triethylamine to form 5-fluoro-N-(4-fluorooxolan-3-yl)-2-nitroaniline. This intermediate is then reduced with tin(II) chloride to yield 5-fluoro-N-(4-fluorooxolan-3-yl)-2-aminobenzamide, which is further methylated with methyl iodide to produce 5-fluoro-N-(4-fluorooxolan-3-yl)-N-methylpyridin-2-amine.

Scientific Research Applications

5-fluoro-N-(4-fluorooxolan-3-yl)-N-methylpyridin-2-amine has been used as a research chemical to study the cannabinoid receptor system. It is a potent agonist of the CB1 receptor and has been shown to have a high affinity for this receptor. It has also been used to study the effects of synthetic cannabinoids on the central nervous system, including their ability to induce psychoactive effects.